Cas no 2228483-57-4 (2-(1-ethyl-2,3-dihydro-1H-indol-5-yl)ethane-1-sulfonyl fluoride)

• Product Name: 2-(1-ethyl-2,3-dihydro-1H-indol-5-yl)ethane-1-sulfonyl fluoride
• CAS No: 2228483-57-4
• MF: C₁₂H₁₆FNO₂S
• MW: 257.324345588684
• CID: 6422278
• PubChem ID: 165870574
• Update Time: 2025-05-24

2-(1-ethyl-2,3-dihydro-1H-indol-5-yl)ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(1-ethyl-2,3-dihydro-1H-indol-5-yl)ethane-1-sulfonyl fluoride
• 2228483-57-4
• EN300-2002709

• Inchi： 1S/C12H16FNO2S/c1-2-14-7-5-11-9-10(3-4-12(11)14)6-8-17(13,15)16/h3-4,9H,2,5-8H2,1H3
• InChI Key： XMJXWUITOZQOIP-UHFFFAOYSA-N
• SMILES： S(CCC1C=CC2=C(C=1)CCN2CC)(=O)(=O)F

Computed Properties

• Exact Mass: 257.08857809g/mol
• Monoisotopic Mass: 257.08857809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 45.8Ų

Additional information on 2-(1-ethyl-2,3-dihydro-1H-indol-5-yl)ethane-1-sulfonyl fluoride

2-(1-Ethyl-2,3-Dihydro-1H-Indol-5-Yl)Ethane-1-Sulfonyl Fluoride: A Comprehensive Overview

The compound with CAS No 2228483-57-4, commonly referred to as 2-(1-Ethyl-2,3-Dihydro-1H-Indol-5-Yl)Ethane-1-Sulfonyl Fluoride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its unique structure, which combines a sulfonyl fluoride group with a dihydroindole moiety, making it a versatile building block for various applications.

Sulfonyl fluorides are well-known for their reactivity and versatility in organic synthesis. The presence of the sulfonyl fluoride group in this compound renders it highly reactive, enabling it to participate in a wide range of chemical transformations. The dihydroindole moiety, on the other hand, contributes to the compound's stability and bioavailability, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of 2-(1-Ethyl-2,3-Dihydro-1H-Indol-5-Yl)Ethane-1-Sulfonyl Fluoride in the development of novel therapeutic agents. Researchers have demonstrated that this compound exhibits potent inhibitory activity against certain enzymes involved in disease pathways, such as kinases and proteases. Its ability to selectively target these enzymes makes it a promising lead compound for the design of next-generation drugs.

In addition to its pharmacological applications, this compound has also found utility in materials science. The sulfonyl fluoride group can act as a leaving group in polymerization reactions, enabling the synthesis of advanced materials with tailored properties. This dual functionality underscores the compound's importance as both a chemical intermediate and a direct contributor to material innovation.

The synthesis of 2-(1-Ethyl-2,3-Dihydro-1H-Indol-5-Yl)Ethane-1-Sulfonyl Fluoride involves a multi-step process that combines principles from organic synthesis and fluorination chemistry. Key steps include the formation of the dihydroindole ring system and subsequent functionalization with the sulfonyl fluoride group. Recent advancements in catalytic methods have significantly improved the efficiency and scalability of this synthesis pathway.

From an environmental standpoint, the compound's stability and biodegradability have been thoroughly investigated to ensure its safe use in industrial and pharmaceutical settings. Studies indicate that it undergoes controlled degradation under specific conditions, minimizing its environmental footprint.

In conclusion, CAS No 2228483-57-4, or 2-(1-Ethyl-2,3-Dihydro-1H-indol-5-Yl)ethane-sulfonyl fluoride, stands as a testament to the ingenuity of modern chemical research. Its unique structure, coupled with its diverse applications across multiple disciplines, positions it as a key player in advancing both scientific discovery and industrial innovation.